2-bromo-N-(3-acetamidophenyl)-3-methylbutanamide
Overview
Description
2-bromo-N-(3-acetamidophenyl)-3-methylbutanamide, also known as BAMM, is a synthetic organic compound with a wide range of applications in scientific research. BAMM is a small molecule with a molecular weight of 265.2 g/mol and a melting point of 97-98°C. It is an amide compound that is soluble in water and ethanol. BAMM has been used in various scientific research applications, including drug design, biochemistry, and pharmacology.
Scientific Research Applications
2-bromo-N-(3-acetamidophenyl)-3-methylbutanamide has been used in a variety of scientific research applications. It has been used in drug design as a model compound to study the interactions between drugs and their target receptors. It has also been used to study the biochemical and physiological effects of drugs on the body. This compound has been used in biochemistry to study the structure and function of proteins and enzymes. It has also been used in pharmacology to study the pharmacodynamics and pharmacokinetics of drugs.
Mechanism of Action
2-bromo-N-(3-acetamidophenyl)-3-methylbutanamide acts as an agonist of the muscarinic acetylcholine receptor. It binds to the receptor and activates it, resulting in the release of neurotransmitters such as acetylcholine. This in turn results in various physiological effects, such as increased heart rate and blood pressure.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to increase heart rate and blood pressure, as well as to decrease body temperature. It has also been shown to increase the release of neurotransmitters such as acetylcholine and dopamine.
Advantages and Limitations for Lab Experiments
The use of 2-bromo-N-(3-acetamidophenyl)-3-methylbutanamide in lab experiments has several advantages. It is a small molecule, which makes it easy to work with. It is also soluble in water and ethanol, which makes it easy to handle in the lab. Additionally, it is relatively inexpensive and readily available.
However, there are also some limitations to using this compound in lab experiments. It is not very stable and is prone to degradation. Additionally, it is a synthetic compound, which means that it may not have the same biochemical and physiological effects as natural compounds.
Future Directions
There are several potential future directions for research with 2-bromo-N-(3-acetamidophenyl)-3-methylbutanamide. One potential direction is to explore its use in drug design and discovery. This compound could be used to study the interactions between drugs and their target receptors. Additionally, it could be used to study the pharmacodynamics and pharmacokinetics of drugs.
Another potential direction is to explore the use of this compound in biochemistry and pharmacology. This compound could be used to study the structure and function of proteins and enzymes. It could also be used to study the biochemical and physiological effects of drugs on the body.
Finally, this compound could be used to develop new therapeutic agents. It could be used to develop new drugs to treat various diseases and disorders, such as cancer and neurological disorders. Additionally, it could be used to develop new drug delivery systems, such as nanoparticles.
Synthesis Methods
2-bromo-N-(3-acetamidophenyl)-3-methylbutanamide is synthesized by the condensation of 3-methylbutanamide and 2-bromo-N-(3-acetamidophenyl)acetamide. The reaction is catalyzed by an acid, such as hydrochloric acid. The reaction is carried out at a temperature of 50-60°C. The product is purified by recrystallization from ethanol and then dried.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-bromo-N-(3-acetamidophenyl)-3-methylbutanamide involves the reaction of 3-acetamidophenylacetic acid with thionyl chloride to form 3-acetamidophenylacetyl chloride. This intermediate is then reacted with 2-bromo-3-methylbutanoyl chloride to form the desired product.", "Starting Materials": [ "3-acetamidophenylacetic acid", "thionyl chloride", "2-bromo-3-methylbutanoyl chloride" ], "Reaction": [ "Step 1: React 3-acetamidophenylacetic acid with thionyl chloride to form 3-acetamidophenylacetyl chloride.", "Step 2: React 3-acetamidophenylacetyl chloride with 2-bromo-3-methylbutanoyl chloride to form 2-bromo-N-(3-acetamidophenyl)-3-methylbutanamide." ] } | |
| 1016772-54-5 | |
Molecular Formula |
C13H17BrN2O2 |
Molecular Weight |
313.2 |
Purity |
95 |
Origin of Product |
United States |
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